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Compound of Interest

Compound Name: Dbd-PZ

Cat. No.: B144234

Technical Support Center: Dbd-PZ Imaging

Important Notice: Based on our comprehensive review of current scientific literature and
resources, there is no established imaging technique known as "Dbd-PZ imaging.” The term
"DBD-PZ" corresponds to a specific chemical compound, and it is possible that the query may
be based on a misunderstanding of terminology.

Understanding "DBD-PZ"

The acronym DBD-PZ stands for 4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-
benzoxadiazole. This compound is not associated with an imaging modality but is rather a
fluorescent labeling agent used in analytical chemistry.

Primary Application:

» High-Performance Liquid Chromatography (HPLC): DBD-PZ is utilized as a derivatization
reagent in HPLC. It reacts with specific functional groups in target molecules, rendering them
fluorescent. This allows for highly sensitive detection and quantification of these molecules in
a sample.

Potential Sources of Confusion

The "PZ" in the user's query might also be mistakenly associated with other technical terms
found in different scientific fields:
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e Pole-Zero (PZ) Compensation: In the context of gamma-ray spectroscopy, "PZ setting" or
"pole-zero compensation” is a crucial electronic adjustment in the signal processing chain to
prevent pulse distortion at high count rates, thereby improving the energy resolution of the
detector.[1]

e PZ Medical: This is the name of a company that manufactures flat-panel detectors for
various medical and industrial imaging applications, including general radiography and
fluoroscopy.[2]

Troubleshooting Unsuccessful Searches for "Dbd-
PZ imaging"

If you have encountered the term "Dbd-PZ imaging" in your research, it is likely an error in
terminology. The following workflow can help you clarify the intended methodology.

Does the context involve:
radiation detection and
‘spectroscopy?

Does the context involve:

chromatography?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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